ETHYL PROPIONYL PYRUVATE
ETHYL PROPIONYL PYRUVATE
Ethyl 2, 4-dioxohexanoate, also known as ethyl 2, 4-diketocaproate or ethyl beta-propionylpyruvate, belongs to the class of organic compounds known as 3-acylpyruvic acids. 3-Acylpyruvic acids are compounds containing a pyruvic acid substituted at the 3-position by an acyl group. Ethyl 2, 4-dioxohexanoate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ethyl 2, 4-dioxohexanoate is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
13246-52-1
VCID:
VC0078159
InChI:
InChI=1S/C8H12O4/c1-3-6(9)5-7(10)8(11)12-4-2/h3-5H2,1-2H3
SMILES:
CCC(=O)CC(=O)C(=O)OCC
Molecular Formula:
C8H12O4
Molecular Weight:
172.18 g/mol
ETHYL PROPIONYL PYRUVATE
CAS No.: 13246-52-1
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VCID: VC0078159
Molecular Formula: C8H12O4
Molecular Weight: 172.18 g/mol
CAS No. | 13246-52-1 |
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Product Name | ETHYL PROPIONYL PYRUVATE |
Molecular Formula | C8H12O4 |
Molecular Weight | 172.18 g/mol |
IUPAC Name | ethyl 2,4-dioxohexanoate |
Standard InChI | InChI=1S/C8H12O4/c1-3-6(9)5-7(10)8(11)12-4-2/h3-5H2,1-2H3 |
Standard InChIKey | JGFBKJBAYISHAG-UHFFFAOYSA-N |
SMILES | CCC(=O)CC(=O)C(=O)OCC |
Canonical SMILES | CCC(=O)CC(=O)C(=O)OCC |
Density | 1.103-1.109 |
Description | Ethyl 2, 4-dioxohexanoate, also known as ethyl 2, 4-diketocaproate or ethyl beta-propionylpyruvate, belongs to the class of organic compounds known as 3-acylpyruvic acids. 3-Acylpyruvic acids are compounds containing a pyruvic acid substituted at the 3-position by an acyl group. Ethyl 2, 4-dioxohexanoate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ethyl 2, 4-dioxohexanoate is primarily located in the cytoplasm. |
PubChem Compound | 61590 |
Last Modified | Nov 11 2021 |
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